2-{[6-(3-methylphenoxy)hexyl]amino}ethanol

• IUPAC Name: 2-[6-(3-methylphenoxy)hexylamino]ethanol
• InChI: InChI=1S/C15H25NO2/c1-14-7-6-8-15(13-14)18-12-5-3-2-4-9-16-10-11-17/h6-8,13,16-17H,2-5,9-12H2,1H3
• InChI Key: GNHDFGAYPOJBFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCCCCCNCCO
• Molecular Formula: C15H25NO2
• Molecular Weight: 251.36 g/mol

Description

2-{[6-(3-methylphenoxy)hexyl]amino}ethanol, also known as MPH, is a chemical compound that has gained attention in the scientific community due to its potential for use in various research applications. This compound is a member of the class of compounds known as ethanolamines and is commonly used in research studies as a membrane stabilizer and surfactant.

Mechanism of Action

The mechanism of action of 2-{[6-(3-methylphenoxy)hexyl]amino}ethanol is not well understood, but it is thought to interact with the lipid bilayer of cell membranes. It has been suggested that 2-{[6-(3-methylphenoxy)hexyl]amino}ethanol may help to stabilize the lipid bilayer, which could have implications for the study of membrane proteins and drug delivery.
Biochemical and Physiological Effects:
2-{[6-(3-methylphenoxy)hexyl]amino}ethanol has been shown to have minimal toxicity in vitro, but its effects on living organisms are not well understood. It is important to note that 2-{[6-(3-methylphenoxy)hexyl]amino}ethanol should not be used in drug formulations due to its potential for toxicity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[6-(3-methylphenoxy)hexyl]amino}ethanol in lab experiments is its ability to stabilize lipid bilayers, which could be useful in the study of membrane proteins. However, there are limitations to the use of 2-{[6-(3-methylphenoxy)hexyl]amino}ethanol, including its potential for toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research involving 2-{[6-(3-methylphenoxy)hexyl]amino}ethanol. One area of interest is the use of 2-{[6-(3-methylphenoxy)hexyl]amino}ethanol as a surfactant in the preparation of lipid-based nanoparticles for drug delivery. Another potential area of research is the study of 2-{[6-(3-methylphenoxy)hexyl]amino}ethanol's effects on membrane proteins and its potential for use as a membrane stabilizer. Additionally, further research is needed to fully understand the mechanism of action of 2-{[6-(3-methylphenoxy)hexyl]amino}ethanol and its potential for toxicity.

Synthesis Methods

The synthesis of 2-{[6-(3-methylphenoxy)hexyl]amino}ethanol involves the reaction of 3-methylphenol with 6-bromohexan-1-ol, followed by the addition of diethanolamine. This reaction results in the formation of 2-{[6-(3-methylphenoxy)hexyl]amino}ethanol, which can then be purified through various methods such as column chromatography.

Scientific Research Applications

2-{[6-(3-methylphenoxy)hexyl]amino}ethanol has been found to have a variety of potential uses in scientific research. One of the most common uses of 2-{[6-(3-methylphenoxy)hexyl]amino}ethanol is as a surfactant in the preparation of lipid-based nanoparticles for drug delivery. 2-{[6-(3-methylphenoxy)hexyl]amino}ethanol has also been shown to have potential as a membrane stabilizer, which could be useful in the study of membrane proteins.